Cas no 1209458-11-6 (2-Chloro-3-(piperidin-1-YL)pyrazine)

• Product Name: 2-Chloro-3-(piperidin-1-YL)pyrazine
• CAS No: 1209458-11-6
• MF: C₉H₁₂ClN₃
• MW: 197.664680480957
• CID: 5735032
• PubChem ID: 61699654
• Update Time: 2025-05-21

2-Chloro-3-(piperidin-1-YL)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-piperidin-1-ylpyrazine
• SCHEMBL19240314
• 2-CHLORO-3-(PIPERIDIN-1-YL)PYRAZINE
• 1209458-11-6
• MB13991
• starbld0032808
• AKOS010967225
• Pyrazine, 2-chloro-3-(1-piperidinyl)-
• 2-Chloro-3-(piperidin-1-YL)pyrazine

• Inchi： 1S/C9H12ClN3/c10-8-9(12-5-4-11-8)13-6-2-1-3-7-13/h4-5H,1-3,6-7H2
• InChI Key： CBAQEDSNXRQRIY-UHFFFAOYSA-N
• SMILES： ClC1C(=NC=CN=1)N1CCCCC1

Computed Properties

• Exact Mass: 197.0719751g/mol
• Monoisotopic Mass: 197.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29Ų

Additional information on 2-Chloro-3-(piperidin-1-YL)pyrazine

2-Chloro-3-(piperidin-1-YL)pyrazine (CAS No. 1209458-11-6)

2-Chloro-3-(piperidin-1-YL)pyrazine, a compound with the CAS registry number 1209458-11-6, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the pyrazine family, a class of six-membered rings containing two nitrogen atoms at positions 1 and 4. The presence of a chlorine atom at position 2 and a piperidine group at position 3 introduces unique electronic and steric properties, making it a versatile building block for various applications.

The synthesis of 2-Chloro-3-(piperidin-1-YL)pyrazine involves a combination of nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methodologies have enabled more efficient and selective routes to this compound, reducing production costs and enhancing its scalability for industrial applications. The compound's structure is highly amenable to further functionalization, allowing chemists to explore its potential in drug discovery, agrochemicals, and advanced materials.

One of the most promising areas of research involving 2-Chloro-3-(piperidin-1-YL)pyrazine is its application in medicinal chemistry. Studies have shown that this compound exhibits potent biological activity against various disease targets, including cancer, inflammation, and infectious diseases. For instance, recent research has demonstrated its ability to inhibit key enzymes involved in cancer cell proliferation, making it a potential lead compound for anti-cancer drug development.

In addition to its medicinal applications, 2-Chloro-3-(piperidin-1-YL)pyrazine has also been explored in the realm of materials science. Its ability to form stable coordination complexes with transition metals has led to its use in the development of novel catalysts for organic transformations. Furthermore, its electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices.

Recent studies have also highlighted the environmental applications of 2-Chloro-3-(piperidin-1-YL)pyrazine. Researchers have investigated its role in the degradation of persistent organic pollutants (POPs), leveraging its redox properties to facilitate the breakdown of hazardous chemicals in contaminated environments. This dual functionality underscores the compound's versatility across multiple scientific disciplines.

Despite its numerous potential applications, the development of 2-Chloro-3-(piperidin-1-YL)pyrazine into commercial products requires further optimization of its stability, bioavailability, and scalability. Ongoing research is focused on addressing these challenges through advanced synthetic techniques and computational modeling approaches.

In conclusion, 2-Chloro-3-(piperidin-1-YL)pyrazine (CAS No. 1209458-11-6) stands as a testament to the ingenuity of modern chemistry, offering a wealth of opportunities for innovation across diverse fields. As researchers continue to unlock its full potential, this compound is poised to make significant contributions to science and technology in the years to come.